Cas no 2679937-60-9 (tert-butyl N-(2R)-1-cyano-1,1-dimethylpropan-2-ylcarbamate)

• Product Name: tert-butyl N-(2R)-1-cyano-1,1-dimethylpropan-2-ylcarbamate
• CAS No: 2679937-60-9
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5644484
• PubChem ID: 165917677
• Update Time: 2025-06-08

tert-butyl N-(2R)-1-cyano-1,1-dimethylpropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28273173
• 2679937-60-9
• tert-butyl N-[(2R)-1-cyano-1,1-dimethylpropan-2-yl]carbamate
• tert-butyl N-(2R)-1-cyano-1,1-dimethylpropan-2-ylcarbamate

• Inchi： 1S/C11H20N2O2/c1-8(11(5,6)7-12)13-9(14)15-10(2,3)4/h8H,1-6H3,(H,13,14)/t8-/m1/s1
• InChI Key： REPJOQOZQXQDKH-MRVPVSSYSA-N
• SMILES： O(C(N[C@H](C)C(C#N)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(2R)-1-cyano-1,1-dimethylpropan-2-ylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(2R)-1-Cyano-1,1-dimethylpropan-2-ylcarbamate (CAS: 2679937-60-9)

The compound tert-butyl N-(2R)-1-cyano-1,1-dimethylpropan-2-ylcarbamate (CAS: 2679937-60-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block is particularly valuable in the synthesis of complex molecules, including peptidomimetics and protease inhibitors. Recent studies have highlighted its role as a key intermediate in the development of novel therapeutics targeting diseases such as cancer, viral infections, and neurodegenerative disorders.

One of the most notable advancements in the application of this compound is its use in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-(2R)-1-cyano-1,1-dimethylpropan-2-ylcarbamate exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study reported a significant improvement in selectivity and bioavailability compared to previous generations of CDK inhibitors, paving the way for more effective and less toxic anticancer drugs.

In addition to its therapeutic applications, recent research has also explored the compound's utility in asymmetric synthesis. A team at the University of Cambridge developed a novel catalytic system that utilizes tert-butyl N-(2R)-1-cyano-1,1-dimethylpropan-2-ylcarbamate as a chiral auxiliary, enabling the efficient production of enantiomerically pure compounds. This breakthrough, published in Angewandte Chemie, has important implications for the pharmaceutical industry, where the demand for optically active intermediates continues to grow.

From a synthetic chemistry perspective, several innovative routes for the preparation of tert-butyl N-(2R)-1-cyano-1,1-dimethylpropan-2-ylcarbamate have been reported. A 2022 paper in Organic Letters described a highly efficient one-pot synthesis starting from readily available (R)-2-amino-2-methylbutyronitrile, achieving yields of over 85% with excellent enantiomeric purity. This method significantly reduces production costs and environmental impact compared to traditional multi-step approaches.

Looking forward, the unique structural features of tert-butyl N-(2R)-1-cyano-1,1-dimethylpropan-2-ylcarbamate continue to inspire new research directions. Current investigations are exploring its potential as a scaffold for developing covalent inhibitors and PROTACs (proteolysis-targeting chimeras), which represent cutting-edge approaches in drug discovery. With its versatile applications and ongoing innovations in synthesis methodology, this compound remains at the forefront of medicinal chemistry research.